Cas no 857992-23-5 (2-Bromo-5-isopropoxypyridine)

• Product Name: 2-Bromo-5-isopropoxypyridine
• CAS No: 857992-23-5
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD14702583
• CID: 1090557
• PubChem ID: 54775408
• Update Time: 2025-06-10

2-Bromo-5-isopropoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-isopropoxypyridine
• 2-Bromo-5-(i-propoxy)pyridine
• 2-bromo-5-propan-2-yloxypyridine
• 2-BROMO-5-(PROPAN-2-YLOXY)PYRIDINE
• 2-Bromo-5-isopropoxy-pyridine
• 2-Bromo-5-isopropyloxypyridine
• CUYHLTYVNBUNMW-UHFFFAOYSA-N
• MB13762
• Pyridine, 2-bromo-5-(1-methylethoxy)-
• 2-Bromo-5-[(propan-2-yl)oxy]pyridine
• SY225423
• 2-Bromo-5-(1-methylethoxy)pyridine (ACI)
• Pyridine, 2-bromo-5-isopropoxy- (5CI)
• AC1553
• SCHEMBL708825
• FT-0723389
• CS-12818
• DTXSID50716760
• AKOS005264377
• CS-0154150
• MFCD14702583
• A914686
• 857992-23-5
• DA-26780

• MDL： MFCD14702583
• Inchi： 1S/C8H10BrNO/c1-6(2)11-7-3-4-8(9)10-5-7/h3-6H,1-2H3
• InChI Key： CUYHLTYVNBUNMW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)OC(C)C

Computed Properties

• Exact Mass: 214.99500
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.6

Experimental Properties

• Boiling Point: 264.3±20.0℃/760mmHg
• PSA: 22.12000
• LogP: 2.63130

Additional information on 2-Bromo-5-isopropoxypyridine

Comprehensive Overview of 2-Bromo-5-isopropoxypyridine (CAS No. 857992-23-5): Properties, Applications, and Industry Insights

2-Bromo-5-isopropoxypyridine (CAS No. 857992-23-5) is a specialized organic compound widely recognized for its versatility in pharmaceutical and agrochemical research. This brominated pyridine derivative features an isopropoxy substituent, which enhances its reactivity and utility in cross-coupling reactions. With the growing demand for heterocyclic building blocks in drug discovery, this compound has gained significant attention for its role in synthesizing bioactive molecules.

The molecular structure of 2-Bromo-5-isopropoxypyridine combines a pyridine ring with a bromine atom at the 2-position and an isopropoxy group at the 5-position. This configuration makes it an excellent intermediate for Suzuki-Miyaura coupling and Buchwald-Hartwig amination, two pivotal reactions in modern organic synthesis. Researchers frequently search for "pyridine derivatives for medicinal chemistry" or "brominated heterocycles suppliers," reflecting its relevance in high-value applications.

In the pharmaceutical sector, 857992-23-5 is employed to develop kinase inhibitors and antiviral agents. Its isopropoxy group improves solubility, addressing a common challenge in drug formulation. Recent trends show increased interest in "halogenated pyridines in drug design" and "green chemistry alternatives for bromination," aligning with the industry’s focus on sustainable methodologies.

Agrochemical applications of 2-Bromo-5-isopropoxypyridine include its use as a precursor for herbicides and fungicides. The compound’s stability under varied conditions makes it suitable for field trials. SEO analytics reveal searches like "pyridine-based agrochemicals" and "custom synthesis of bromo-pyridines," highlighting its commercial demand.

From a regulatory perspective, CAS 857992-23-5 complies with major chemical inventories such as REACH and TSCA, ensuring its global availability. Quality control protocols emphasize HPLC purity (>98%) and spectroscopic validation (NMR, MS), critical for researchers seeking "high-purity bromopyridines."

Innovations in catalytic processes have further optimized the synthesis of 2-Bromo-5-isopropoxypyridine, reducing byproducts and energy consumption. This aligns with the "green synthesis of halogenated compounds" trend, a top query in academic and industrial forums.

In summary, 2-Bromo-5-isopropoxypyridine (CAS No. 857992-23-5) bridges multiple disciplines, from drug development to crop protection. Its structural uniqueness and adaptability to modern synthetic techniques ensure its continued prominence in scientific and industrial workflows.